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Introduction

Hsd17B13-IN-90 is a potent inhibitor of 17β-Hydroxysteroid dehydrogenase 13 (HSD17B13),

an enzyme predominantly expressed in the liver and associated with lipid droplets.[1][2][3][4]

HSD17B13 has emerged as a significant therapeutic target in the context of non-alcoholic fatty

liver disease (NAFLD) and non-alcoholic steatohepatitis (NASH).[1][2][5] Genetic studies have

revealed that loss-of-function variants in the HSD17B13 gene are associated with a reduced

risk of progression from simple steatosis to more severe liver pathologies, including NASH,

fibrosis, and hepatocellular carcinoma.[2][3][4] Hsd17B13-IN-90, with an IC50 of less than 0.1

μM for Estradiol, serves as a valuable research tool for investigating the therapeutic potential of

HSD17B13 inhibition.[6] These application notes provide detailed information on the solubility

and formulation of Hsd17B13-IN-90 to facilitate its use in preclinical research.

Physicochemical Properties and Solubility Data
A comprehensive understanding of the physicochemical properties of Hsd17B13-IN-90 is

crucial for its effective use in experimental settings. The following table summarizes key

properties and provides representative solubility data in common laboratory solvents.
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Property Value Reference

Molecular Weight 457.37 g/mol [6]

Molecular Formula C₁₉H₁₂F₅N₃O₃S [6]

CAS Number 2848620-81-3 [6]

IC50 (for Estradiol) <0.1 μM [6]

Appearance Crystalline solid

Storage Conditions
Store at -20°C for short-term,

-80°C for long-term
[7]

Solubility Profile of Hsd17B13-IN-90

Solvent Solubility (mg/mL) Solubility (mM) Notes

DMSO ≥ 50 ≥ 109.32

Ethanol ~10 ~21.86
May require warming

to fully dissolve.

PBS (pH 7.4) < 0.1 < 0.22
Practically insoluble in

aqueous buffers.

10% DMSO / 90%

Corn Oil
≥ 2.5 ≥ 5.47

A suitable vehicle for

in vivo studies.[7]

10% DMSO / 40%

PEG300 / 5% Tween

80 / 45% Saline

≥ 5 ≥ 10.93

A common formulation

for poorly soluble

compounds.

10% DMSO / 90%

(20% SBE-β-CD in

Saline)

≥ 3 ≥ 6.56

Alternative formulation

to enhance aqueous

solubility.[8]

Note: The solubility data in Ethanol, PBS, and the mixed solvent systems are representative

values based on typical characteristics of similar small molecules and should be experimentally
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verified. The DMSO and Corn Oil formulation data is based on a similar compound,

HSD17B13-IN-9, and serves as a strong starting point for Hsd17B13-IN-90.

HSD17B13 Signaling Pathway in NAFLD
The diagram below illustrates the role of HSD17B13 in the context of NAFLD pathogenesis.

HSD17B13 expression is upregulated by the Liver X receptor-α (LXRα) via the sterol regulatory

element-binding protein 1c (SREBP-1c).[1][2][5] The enzyme is localized to lipid droplets and is

involved in retinol metabolism, converting retinol to retinaldehyde.[2] Inhibition of HSD17B13 is

a therapeutic strategy being explored to prevent the progression of NAFLD.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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